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Compound of Interest

Compound Name: Potassium;manganese(2+);sulfate

CAS No.: 21005-91-4

Cat. No.: B1508604

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium

manganese sulfate (K₂Mn(SO₄)₂), a double salt of potassium and manganese. Due to a lack of

extensive quantitative data for the double salt, this guide also incorporates solubility data for its

constituent salts, manganese(II) sulfate (MnSO₄) and potassium sulfate (K₂SO₄), to provide a

broader understanding of its likely solubility characteristics.

Executive Summary
Potassium manganese sulfate is an inorganic compound with notable applications in various

chemical syntheses. Understanding its solubility in different solvents is crucial for its effective

use in research and development, particularly in drug development where solvent selection can

significantly impact reaction kinetics and product purity. This document summarizes the

available solubility data, provides detailed experimental protocols for solubility determination,

and presents a visual workflow for these procedures.
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Quantitative solubility data for potassium manganese sulfate is not extensively available in the

public domain. However, the following information has been compiled from available resources.

For a more comprehensive, albeit inferred, understanding, the solubility data for the individual

constituent salts are also presented.

Table 1: Solubility of Potassium Manganese Sulfate (K₂Mn(SO₄)₂) in Water

Temperature (°C) Solubility (g / 100 g H₂O)

25 ~60[1]

Table 2: Solubility of Manganese(II) Sulfate (MnSO₄) in Water

Temperature (°C) Solubility (g / 100 mL H₂O)

5 52[2]

70 70[2]

Note: The monohydrate form of MnSO₄ is soluble in about 1 part cold and 0.6 parts boiling

water. It is insoluble in alcohol.[2]

Table 3: Solubility of Potassium Sulfate (K₂SO₄) in Water

Temperature (°C) Solubility (g / 100 mL H₂O)

20 11.1

25 12.0

100 24.0

Note: Potassium sulfate is insoluble in ethanol and acetone.[3]

Table 4: Qualitative Solubility in Organic Solvents
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Solvent

Potassium
Manganese Sulfate
(K₂Mn(SO₄)₂)
(Inferred)

Manganese(II)
Sulfate (MnSO₄)

Potassium Sulfate
(K₂SO₄)

Methanol Likely slightly soluble Slightly soluble[2] Insoluble[3]

Ethanol Likely insoluble Insoluble[2] Insoluble[3]

Acetone Likely insoluble Insoluble Insoluble[3]

Aromatic

Hydrocarbons
Likely insoluble

Not considered to be

soluble[4]
Insoluble

Ether Likely insoluble
Not considered to be

soluble[4]
Insoluble

Ester Likely insoluble
Not considered to be

soluble[4]
Insoluble

Disclaimer: The solubility of potassium manganese sulfate in organic solvents is largely inferred

from the properties of its constituent salts due to a lack of direct experimental data.

Experimental Protocol: Gravimetric Determination
of Solubility
The following is a detailed methodology for determining the solubility of an inorganic salt like

potassium manganese sulfate in a given solvent using the gravimetric method.[5][6][7]

Objective: To determine the mass of solute that dissolves in a specific amount of solvent at a

given temperature to form a saturated solution.

Materials:

Potassium manganese sulfate

Solvent (e.g., deionized water)

250 mL Erlenmeyer flask with stopper
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Thermostatic water bath or hot plate

Thermometer

Filter funnel and filter paper

Pre-weighed evaporating dish

Pipette (10 mL)

Analytical balance

Drying oven

Procedure:

Preparation of Saturated Solution:

Add a measured volume of the chosen solvent to an Erlenmeyer flask.

Gradually add an excess of potassium manganese sulfate to the solvent while stirring

continuously. The presence of undissolved solid at the bottom of the flask indicates that

the solution is saturated.

Place the flask in a thermostatic water bath set to the desired temperature and allow it to

equilibrate for at least one hour with occasional stirring to ensure the solution is fully

saturated at that temperature.

Sample Collection:

Once the solution has reached equilibrium, carefully decant or filter a known volume (e.g.,

10 mL) of the clear supernatant into a pre-weighed evaporating dish. It is crucial to avoid

transferring any undissolved solid.

Solvent Evaporation:

Place the evaporating dish containing the saturated solution in a drying oven set to a

temperature that will evaporate the solvent without decomposing the salt (e.g., 105-110°C
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for water).

Drying to a Constant Weight:

Heat the sample until all the solvent has evaporated.

Cool the evaporating dish in a desiccator to room temperature and weigh it on an

analytical balance.

Repeat the heating, cooling, and weighing process until a constant weight is achieved,

indicating that all the solvent has been removed.

Calculation of Solubility:

Calculate the mass of the dissolved solid by subtracting the initial weight of the empty

evaporating dish from the final constant weight.

The solubility can then be expressed in grams of solute per 100 g of solvent.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the gravimetric determination of

solubility.
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Caption: Workflow for Gravimetric Solubility Determination.
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Conclusion
This technical guide has summarized the currently available solubility data for potassium

manganese sulfate. The limited availability of quantitative data highlights an area for further

experimental investigation. The provided detailed protocol for the gravimetric determination of

solubility offers a robust method for researchers to generate precise solubility data for this

compound in various solvents and across a range of temperatures. Such data is invaluable for

the optimization of processes in chemical synthesis and pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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